Cas no 2412761-57-8 (N-{5-(1E)-2-(4,4-difluorocyclohexyl)ethenyl-6-methoxypyridin-3-yl}methanesulfonamide)

• Product Name: N-{5-(1E)-2-(4,4-difluorocyclohexyl)ethenyl-6-methoxypyridin-3-yl}methanesulfonamide
• CAS No: 2412761-57-8
• MF: C₁₅H₂₀F₂N₂O₃S
• MW: 346.392709732056
• MDL: MFCD34576007
• CID: 5629640
• PubChem ID: 146171270
• Update Time: 2025-11-01

N-{5-(1E)-2-(4,4-difluorocyclohexyl)ethenyl-6-methoxypyridin-3-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• KJXYCXXAVTYSCU-ONEGZZNKSA-N
• 2412761-57-8
• SCHEMBL23525639
• EN300-26865314
• N-{5-[(1E)-2-(4,4-difluorocyclohexyl)ethenyl]-6-methoxypyridin-3-yl}methanesulfonamide
• N-{5-[(E)-2-(4,4-difluorocyclohexyl)ethenyl]-6-methoxypyridin-3-yl}methanesulfonamide
• QLV
• Methanesulfonamide, N-[5-[(1E)-2-(4,4-difluorocyclohexyl)ethenyl]-6-methoxy-3-pyridinyl]-
• TEAD-IN-2
• N-{5-(1E)-2-(4,4-difluorocyclohexyl)ethenyl-6-methoxypyridin-3-yl}methanesulfonamide

• MDL： MFCD34576007
• Inchi： 1S/C15H20F2N2O3S/c1-22-14-12(9-13(10-18-14)19-23(2,20)21)4-3-11-5-7-15(16,17)8-6-11/h3-4,9-11,19H,5-8H2,1-2H3/b4-3+
• InChI Key： KJXYCXXAVTYSCU-ONEGZZNKSA-N
• SMILES： S(C)(NC1=CN=C(C(=C1)/C=C/C1CCC(CC1)(F)F)OC)(=O)=O

Computed Properties

• Exact Mass: 346.11627000g/mol
• Monoisotopic Mass: 346.11627000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.7Ų

Additional information on N-{5-(1E)-2-(4,4-difluorocyclohexyl)ethenyl-6-methoxypyridin-3-yl}methanesulfonamide

Introduction to N-{5-(1E)-2-(4,4-difluorocyclohexyl)ethenyl-6-methoxypyridin-3-yl}methanesulfonamide (CAS No. 2412761-57-8)

N-{5-(1E)-2-(4,4-difluorocyclohexyl)ethenyl-6-methoxypyridin-3-yl}methanesulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by its CAS number 2412761-57-8, represents a convergence of advanced synthetic methodologies and molecular design principles aimed at enhancing biological activity and pharmacokinetic properties. The presence of multiple functional groups, including a 6-methoxypyridin-3-yl moiety and a 4,4-difluorocyclohexyl substituent, contributes to its complex chemical profile and makes it a subject of intense interest for researchers exploring novel drug candidates.

The structural composition of N-{5-(1E)-2-(4,4-difluorocyclohexyl)ethenyl-6-methoxypyridin-3-yl}methanesulfonamide is meticulously crafted to optimize its interaction with biological targets. The pyridine ring, a common pharmacophore in medicinal chemistry, is modified with a methoxy group at the 6-position, which enhances solubility and metabolic stability. This modification is particularly significant in the context of drug development, as it can influence the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Furthermore, the ethenyl linkage connecting the pyridine ring to the sulfonamide group introduces flexibility into the molecule, potentially improving its binding affinity to target proteins.

The sulfonamide moiety is another critical feature of this compound, known for its ability to form hydrogen bonds and polar interactions with biological targets. In the context of pharmaceuticals, sulfonamides have been widely used due to their efficacy in treating various conditions, including infections and inflammatory diseases. The incorporation of a 5-(1E)-2-(4,4-difluorocyclohexyl)ethenyl group into the sulfonamide framework adds an additional layer of complexity, which may contribute to selective binding and reduced toxicity. This structural feature is particularly relevant in the development of next-generation therapeutics where precision targeting is essential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of N-{5-(1E)-2-(4,4-difluorocyclohexyl)ethenyl-6-methoxypyridin-3-yl}methanesulfonamide with greater accuracy. These tools have been instrumental in identifying potential binding sites on target proteins and optimizing the compound's pharmacophoric features. For instance, studies have shown that the 4,4-difluorocyclohexyl substituent can enhance lipophilicity, thereby improving membrane permeability and oral bioavailability. This insight aligns with current trends in drug discovery where optimizing pharmacokinetic profiles is as crucial as maximizing biological activity.

The synthesis of N-{5-(1E)-2-(4,4-difluorocyclohexyl)ethenyl-6-methoxypyridin-3-yl}methanesulfonamide represents a testament to the ingenuity of modern synthetic chemistry. The multi-step synthesis involves strategic functional group transformations and stereocontrol techniques that are essential for achieving high yields and purity. Key steps include the formation of the ethenyl linkage via cross-coupling reactions and the introduction of the sulfonamide group through nucleophilic substitution or other suitable methods. Each step is carefully optimized to minimize side reactions and maximize efficiency.

The compound's potential applications extend across multiple therapeutic areas. Preliminary studies have suggested that it may exhibit inhibitory activity against certain enzymes and receptors implicated in cancer progression. The unique combination of structural elements makes it a promising candidate for further investigation in oncology research. Additionally, its ability to modulate inflammatory pathways has prompted exploration into its potential use in treating autoimmune diseases. These findings underscore the importance of continued research into this novel compound.

In conclusion, N-{5-(1E)-2-(4,4-difluorocyclohexyl)ethenyl-6-methoxypyridin-3-yl}methanesulfonamide (CAS No. 2412761-57-8) is a structurally complex and biologically intriguing compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and optimized synthetic pathways positions it as a valuable asset in drug discovery efforts. As research progresses, further insights into its mechanisms of action and therapeutic efficacy are expected to emerge, paving the way for new treatment strategies across various medical conditions.